molecular formula C12H12O3S B8338033 2-(2-(1-Benzothiophene-5-yl)ethoxy)acetic acid

2-(2-(1-Benzothiophene-5-yl)ethoxy)acetic acid

Cat. No.: B8338033
M. Wt: 236.29 g/mol
InChI Key: IWOUGNGMKHMFEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-(1-Benzothiophene-5-yl)ethoxy)acetic acid is a useful research compound. Its molecular formula is C12H12O3S and its molecular weight is 236.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12O3S

Molecular Weight

236.29 g/mol

IUPAC Name

2-[2-(1-benzothiophen-5-yl)ethoxy]acetic acid

InChI

InChI=1S/C12H12O3S/c13-12(14)8-15-5-3-9-1-2-11-10(7-9)4-6-16-11/h1-2,4,6-7H,3,5,8H2,(H,13,14)

InChI Key

IWOUGNGMKHMFEY-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CS2)C=C1CCOCC(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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O=C(COCCc1ccc2sccc2c1)N1CCCCC1
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Synthesis routes and methods II

Procedure details

In a mixture of 58 mL of ethanol and 6 mL of water is dissolved 6.40 g of 2-(2-benzo[b]thiophen-5-ylethoxy)-1-piperidino-1-ethanone, to which is added 1.27 g of sodium hydroxide. The mixture is heated under reflux for 4 hours. After cooling the mixture, the deposited matter is collected by filtration. The deposited matter is added to a mixture of ethyl acetate and water, pH is adjusted to 1.5 with 2 mol/L hydrochloric acid, and the organic layer is separated. The organic layer is washed with water and saturated aqueous solution of sodium chloride and dried over anhydrous magnesium sulfate, and the solvent is distilled off under reduced pressure to obtain 3.72 g of 2-(2-benzo[b]thiophen-5-ylethoxy)-acetic acid as a colorless crystalline product.
Name
2-(2-benzo[b]thiophen-5-ylethoxy)-1-piperidino-1-ethanone
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6.4 g
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reactant
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1.27 g
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58 mL
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6 mL
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